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FOR IMMEDIATE RELEASE

[City, State] — [Date] — A detailed set of application notes and protocols has been developed to
advance the analytical methodologies for skin lipids, utilizing Phytosphingosine-d7 as a novel
internal standard. This comprehensive guide is tailored for researchers, scientists, and drug
development professionals, providing robust and reproducible methods for the accurate
guantification of key lipid species in the skin's stratum corneum. These methods are crucial for
understanding skin barrier function and for the development of novel dermatological therapies.

The newly outlined protocols offer a complete workflow, from sample collection and lipid
extraction to analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The
use of Phytosphingosine-d7, a deuterated analog of the naturally occurring phytosphingosine,
ensures high accuracy and precision in the quantification of ceramides and other sphingolipids,
which are vital components of the skin's protective barrier.

A key highlight of this release is the in-depth data presentation, including clearly structured
tables that summarize all quantitative data for easy comparison. Furthermore, detailed
experimental protocols for all key experiments are provided to ensure successful
implementation in the laboratory. To enhance understanding, diagrams of signaling pathways
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and experimental workflows have been created using the Graphviz DOT language, offering
clear visual representations of complex processes.

The Role of Phytosphingosine in Skin Health

Phytosphingosine is a naturally occurring lipid that is a fundamental component of the skin's
barrier.[1][2][3] It serves as a precursor to ceramides, which are the main lipid constituents of
the stratum corneum, accounting for approximately 50% of the total lipids by weight.[4] A strong
and intact skin barrier is essential for preventing water loss and protecting the body from
external aggressors such as allergens and pathogens.[2] Phytosphingosine and its derivatives
also possess anti-inflammatory and antimicrobial properties, making them beneficial in treating
skin conditions like acne and eczema.

Advancements in Analytical Methodology

The accurate quantification of skin lipids is paramount for both research and clinical
applications. The use of a suitable internal standard is critical to compensate for variations in
sample preparation and ionization efficiency during mass spectrometry analysis.
Phytosphingosine-d7 serves as an ideal internal standard for the analysis of
phytosphingosine-containing ceramides (e.g., Ceramide NP) due to its structural similarity and
distinct mass.

Application Notes and Protocols
Quantitative Analysis of Skin Ceramides using
Phytosphingosine-d7 by LC-MS/MS

This section provides a comprehensive protocol for the quantification of ceramides in human
stratum corneum samples.

Experimental Workflow

The overall experimental workflow for the analysis of skin lipids using Phytosphingosine-d7 is
depicted below.
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Sample Preparation Analysis Data Processing

Skin Sample Collection Addition of Lipid Extraction LC Separation MS/MS Detection Quantification BriE/AGEES
(Tape Stripping) Phytosphingosine-d7 (Bligh & Dyer Method) (C18 Column) (MRM Mode) (Calibration Curve) Y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15557633?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/24177187/
https://pubmed.ncbi.nlm.nih.gov/24177187/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1514555/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1514555/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1514555/
https://pubmed.ncbi.nlm.nih.gov/16838068/
https://pubmed.ncbi.nlm.nih.gov/16838068/
https://pubmed.ncbi.nlm.nih.gov/16838068/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3766747/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3766747/
https://www.benchchem.com/product/b15557633/docs#revolutionizing-skin-lipid-analysis-advanced-methods-using-phytosphingosine-d7
https://www.benchchem.com/product/b15557633/docs#revolutionizing-skin-lipid-analysis-advanced-methods-using-phytosphingosine-d7
https://www.benchchem.com/product/b15557633/docs#revolutionizing-skin-lipid-analysis-advanced-methods-using-phytosphingosine-d7
https://www.benchchem.com/product/b15557633/docs#revolutionizing-skin-lipid-analysis-advanced-methods-using-phytosphingosine-d7
https://www.benchchem.com/product/b15557633?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557633?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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